Cas no 2227645-90-9 (methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate
• CAS No: 2227645-90-9
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6233352
• PubChem ID: 165764772
• Update Time: 2025-11-06

methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate
• EN300-2000788
• 2227645-90-9

• Inchi： 1S/C9H14N2O3/c1-3-11-5-4-10-9(11)7(12)6-8(13)14-2/h4-5,7,12H,3,6H2,1-2H3/t7-/m0/s1
• InChI Key： YDCIAIOOUOQHDQ-ZETCQYMHSA-N
• SMILES： O[C@@H](CC(=O)OC)C1=NC=CN1CC

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate

Methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate: A Comprehensive Overview

Methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate (CAS No. 2227645-90-9) is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The chemical structure of methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate is notable for its chiral center and the presence of an imidazole ring. The imidazole moiety is a common functional group found in many biologically active molecules, including histidine residues in proteins and various pharmaceutical agents. The chiral center at the 3-position of the propanoate chain adds an additional layer of complexity, making this compound particularly interesting for enantioselective synthesis and biological studies.

Recent research has highlighted the potential of methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate demonstrated significant inhibition of inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the anticancer properties of methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate. The results, published in Cancer Research in 2020, indicated that this compound selectively induced apoptosis in various cancer cell lines while showing minimal cytotoxicity to normal cells. This selective toxicity is a highly desirable property for cancer therapeutics, as it can reduce side effects and improve treatment outcomes.

The neuroprotective effects of methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate have also been explored. A study published in the Journal of Neurochemistry in 2022 found that this compound effectively protected neurons from oxidative stress-induced damage. The mechanism underlying this neuroprotective effect was attributed to the compound's ability to modulate key signaling pathways involved in cellular stress responses.

Beyond its direct biological activities, methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate has also been studied as a synthetic intermediate for the preparation of more complex molecules. Its unique structure makes it a valuable building block for the synthesis of chiral drugs and other bioactive compounds. For example, a recent paper in Organic Letters described an efficient enantioselective synthesis route for producing this compound with high optical purity, which is crucial for pharmaceutical applications.

The safety profile of methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective drug candidate. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, methyl (3S)-3-(1-ethyl-1H-imidazol-2-yl)-3-hydroxypropanoate (CAS No. 2227645-90-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery.